Cas no 1247805-67-9 (2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol)

• Product Name: 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol
• CAS No: 1247805-67-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 2161462
• Update Time: 2025-08-01

2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol
• 2-(Cyclopropyl(2-methoxybenzyl)amino)ethanol
• AM91278
• 2-[Cyclopropyl-(2-methoxybenzyl)amino]ethanol

• Inchi： 1S/C13H19NO2/c1-16-13-5-3-2-4-11(13)10-14(8-9-15)12-6-7-12/h2-5,12,15H,6-10H2,1H3
• InChI Key： ZNVJPAPWWIDAMZ-UHFFFAOYSA-N
• SMILES： OCCN(CC1C=CC=CC=1OC)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 206
• Topological Polar Surface Area: 32.7

Additional information on 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol

Introduction to 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol (CAS No. 1247805-67-9)

2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol, with the CAS number 1247805-67-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group, a 2-methoxybenzyl moiety, and an aminoethyl functionality. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol involves several well-established chemical reactions, including nucleophilic substitution, reduction, and coupling reactions. The cyclopropyl group can be introduced via the reaction of a suitable cyclopropyl halide with an appropriate amine, followed by the addition of the 2-methoxybenzyl moiety through a nucleophilic substitution reaction. The final step typically involves the reduction of an intermediate amide or imine to form the desired alcohol.

In recent years, 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors in the central nervous system (CNS). Research has shown that this compound can modulate the activity of serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and behavior. This makes it a promising candidate for the development of new treatments for neurological disorders such as depression, anxiety, and Parkinson's disease.

Beyond its potential as a therapeutic agent, 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol has also been explored for its use in chemical synthesis and materials science. Its unique combination of functional groups allows it to serve as a building block for more complex molecules, including polymers and supramolecular assemblies. In particular, the cyclopropyl group can enhance the rigidity and stability of these structures, while the 2-methoxybenzyl moiety can introduce hydrophobicity and aromatic interactions.

The physical properties of 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol have been well-characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational behavior. For instance, NMR spectroscopy has revealed that the compound exists in multiple conformations due to the flexibility of the aminoethyl chain and the cyclopropyl ring.

In terms of biological activity, 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol has been shown to exhibit potent anti-inflammatory effects in vitro and in vivo. Studies using cell culture models have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol has also been evaluated in preclinical studies. Toxicological assessments have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol (CAS No. 1247805-67-9) is a multifaceted compound with a wide range of potential applications in both research and industry. Its unique structural features make it an attractive candidate for drug discovery and development, as well as for use in advanced materials science. Ongoing research continues to uncover new aspects of its chemistry and biology, further highlighting its importance in the scientific community.